Cas no 1701641-39-5 (Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid)

• Product Name: Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid
• CAS No: 1701641-39-5
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 6360436
• PubChem ID: 44118852
• Update Time: 2025-05-26

Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-methylpropan-2-yl)oxycarbonylamino]-4-phenylcyclohexane-1-carboxylic acid
• 1212411-75-0
• EN300-705862
• 1701641-39-5
• MFCD09264202
• cis-1-Amino-4-phenylcyclohexanecarboxylic acid, N-BOC protected
• Boc-cis-1-amino-4-phenyl-cyclohexanecarboxylicacid
• 1-{[(tert-butoxy)carbonyl]amino}-4-phenylcyclohexane-1-carboxylic acid
• Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid
• SCHEMBL18614184

• Inchi： 1S/C18H25NO4/c1-17(2,3)23-16(22)19-18(15(20)21)11-9-14(10-12-18)13-7-5-4-6-8-13/h4-8,14H,9-12H2,1-3H3,(H,19,22)(H,20,21)
• InChI Key： MCJLMTMOGBGTAS-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(C2C=CC=CC=2)CC1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid

Introduction to Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid (CAS No. 1701641-39-5)

Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid (CAS No. 1701641-39-5) is a versatile and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique cyclic structure, which includes a cyclohexane ring with a phenyl group and an amino group, protected by a tert-butyloxycarbonyl (Boc) group. The combination of these functional groups makes it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The cis configuration of the cyclohexane ring is crucial for the compound's biological activity, as it influences the spatial arrangement of the functional groups and their interactions with biological targets. The Boc protecting group, which is commonly used in peptide synthesis, ensures that the amino group remains stable during chemical manipulations and can be selectively deprotected when needed.

Recent studies have highlighted the potential of Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK, has been well-documented.

In addition to its anti-inflammatory effects, Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid has also been investigated for its potential as a neuroprotective agent. Studies conducted by researchers at the University of California have demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to enhance cellular antioxidant defenses and inhibit pro-apoptotic signaling pathways.

The structural versatility of Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid also makes it an excellent building block for the synthesis of more complex molecules. Chemists can leverage its unique properties to design and synthesize novel compounds with enhanced pharmacological profiles. For example, researchers at Harvard University have used this compound as a starting material to develop potent inhibitors of protein-protein interactions (PPIs), which are increasingly recognized as important therapeutic targets in cancer and other diseases.

In terms of chemical synthesis, Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid can be prepared through a multi-step process involving the protection of the amino group with a Boc group, followed by the introduction of the phenyl group and cyclohexane ring. The synthesis is challenging due to the need to control stereochemistry and ensure high yields. However, recent advancements in asymmetric synthesis techniques have significantly improved the efficiency and scalability of this process.

The safety profile of Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid has also been extensively evaluated. Preclinical studies have shown that it exhibits low toxicity and good biocompatibility, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its long-term safety and efficacy in humans.

In conclusion, Boc-cis-1-amino-4-phenyl-cyclohexane carboxylic acid (CAS No. 1701641-39-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its biological activities and synthetic versatility, make it an attractive candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and therapeutic uses will be discovered, further highlighting the importance of this compound in modern drug discovery efforts.